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Compound of Interest

Compound Name: Z-Ala-his-OH

CAS No.: 79458-92-7

Cat. No.: B3284973

Get Quote

Executive Summary & Risk Profile[1]
The "Defensive Handling" Philosophy: In the absence of comprehensive toxicological data for

specific dipeptide derivatives like Z-Ala-His-OH (CAS: 16677-09-1), research personnel must

adopt a precautionary approach. While often classified as "Caution: Substance not fully tested,"

the structural components suggest specific risks. The histidine moiety is a known potential

sensitizer, and the Z-protecting group (benzyloxycarbonyl) alters solubility, often necessitating

the use of penetrating organic solvents (DMF/DMSO) which significantly elevates the

transdermal exposure risk.

Hazard Identification:

Physical State: Solid powder (High risk of aerosolization during weighing).

Primary Routes of Exposure: Inhalation (dust), Dermal absorption (facilitated by solvents).

GHS Classification (Derived/Precautionary): Treat as H315 (Skin Irritant), H319 (Eye Irritant),

and H335 (Respiratory Irritant).[1]
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Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient when handling Z-Ala-His-OH in solution with carrier

solvents. Use the following tiered system based on the operational state.

Table 1: PPE Selection Logic

Protection Zone
Tier 1: Solid

Handling (Weighing,
Transfer)

Tier 2: Solution

Phase (Dissolved in
DMF/DMSO/MeOH)

Scientific Rationale

Respiratory
N95/P100 Mask or

Fume Hood

Fume Hood (Sash at

18")

Solid peptides

generate invisible

micro-dust; inhalation

can trigger

sensitization.

Dermal (Hands)
Nitrile Gloves (Min 4-5

mil)

Double Gloving (Inner:

Nitrile, Outer: Nitrile or

Laminate)

DMF/DMSO are

permeation

enhancers. They can

carry the peptide

through single-layer

nitrile gloves in <15

mins.

Ocular
Safety Glasses with

side shields

Chemical Splash

Goggles

Protects against

splashes of irritating

solvents; glasses do

not seal against

vapors.

Body
Standard Lab Coat

(Cotton/Poly)

Chemical-Resistant

Apron (Tyvek® or

PVC)

Prevents saturation of

clothing if a solvent

spill occurs.

Operational Protocols
Protocol A: Safe Weighing & Transfer (Anti-Static
Method)
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Context: Z-Ala-His-OH is a fine powder susceptible to static charge, causing "fly-away"

particles that contaminate the balance area and user.

Engineering Control: Operate inside a chemical fume hood or a powder containment balance

enclosure.

Static Neutralization: Use an ionizing bar or anti-static gun on the weighing vessel before

adding the powder.

Transfer: Use a disposable anti-static spatula. Never pour directly from the stock bottle.

Decontamination: Wipe the balance area with a wet wiper (solvent-appropriate) immediately

after use. Dry sweeping creates aerosols—avoid it.

Protocol B: Solubilization & Synthesis
Context: The Z-group reduces water solubility. You will likely use DMF (Dimethylformamide) or

DMSO.

Glove Check: Inspect gloves for micro-tears before handling solvents.

Solvent Addition: Add solvent slowly down the side of the vessel to prevent "puffing" of the

dry powder.

Vessel Management: Keep reaction vessels capped/sealed when not actively adding

reagents to prevent solvent vapor release.

Emergency Response & Spill Management
Table 2: Spill Response Tactics
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Scenario Immediate Action Cleanup Method Disposal

Dry Powder Spill (<

5g)

Stop airflow (close

hood sash). Do not

blow on it.

Wet Wipe Method:

Cover with solvent-

dampened paper

towels to suppress

dust, then scoop.

Solid Chemical Waste

Solution Spill (in

DMF/DMSO)

Evacuate area if

>100mL. Alert

personnel.

Absorb & Contain:

Use vermiculite or

polypropylene pads.

Do NOT use paper

towels (rapid

evaporation).

Organic Solvent

Waste

Skin Contact
Remove contaminated

clothing.[2][3][4][5]

Wash: Flush with

water for 15 mins.

Soap is essential to

remove hydrophobic

residues.

N/A

Visualized Workflows
Diagram 1: Operational Decision Tree
Caption: Logic flow for determining safety requirements based on the physical state of Z-Ala-
His-OH.
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Start: Handling Z-Ala-His-OH

Determine Physical State

Solid / Powder Solution (DMF/DMSO)

Risk: Inhalation & Static Risk: Transdermal Absorption 
(Carrier Solvent Effect)

REQ: Fume Hood + N95 
+ Single Nitrile Gloves

REQ: Fume Hood + Goggles 
+ Double Gloves (Change <30m)

Click to download full resolution via product page

Diagram 2: The "Clean-Dirty-Clean" Handling Workflow
Caption: A linear workflow to prevent cross-contamination of the laboratory environment.

1. Prep: 
Don PPE & 

Check Ventilation

2. Weigh: 
Anti-Static Transfer 

(Inside Hood)

 Dirty Zone Entry 3. Decon: 
Wet Wipe Balance 

& Seal Vessel

 Containment 4. Exit: 
Remove Gloves (Inside Out) 

& Wash Hands

 Safe Exit

Click to download full resolution via product page

Disposal & Environmental Compliance
Do not treat Z-Ala-His-OH as general trash.[2][5] Even if non-toxic, peptide intermediates can

degrade into bioactive amines.
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Solid Waste: Dispose of contaminated weighing boats, gloves, and dry spills in a container

labeled "Hazardous Waste - Solid - Organic."

Liquid Waste: Segregate based on the solvent.

If in DMF/DMSO:"Non-Halogenated Organic Waste."

If in acidic water:"Aqueous Waste (Acidic)."

Labeling: Ensure the tag explicitly lists "Z-Ala-His-OH" to aid downstream waste

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Safety Guide: Handling Z-Ala-His-OH in
Research Environments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3284973/docs#operational-safety-guide-handling-z-
ala-his-oh-in-research-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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